Cas no 1804853-61-9 (2-(Aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-acetonitrile)

• Product Name: 2-(Aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-acetonitrile
• CAS No: 1804853-61-9
• MF: C₉H₈ClF₂N₃
• MW: 231.629727363586
• CID: 4870402
• Update Time: 2025-06-26

2-(Aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-acetonitrile

• Inchi： 1S/C9H8ClF2N3/c10-6-3-5(9(11)12)7(1-2-13)15-8(6)4-14/h3,9H,1,4,14H2
• InChI Key： MNIYSWUZTQDRDX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)F)C(CC#N)=NC=1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 0.7
• Topological Polar Surface Area: 62.7

Additional information on 2-(Aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-acetonitrile

Introduction to 2-(Aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-acetonitrile (CAS No. 1804853-61-9)

2-(Aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-acetonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. With the CAS number 1804853-61-9, this compound serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features, including an amine-substituted pyridine core and halogenated substituents, make it a versatile building block for drug discovery and development. The presence of both chloro and difluoromethyl groups enhances its reactivity, enabling diverse chemical transformations that are essential for constructing complex molecular architectures.

The compound's significance in modern chemistry is underscored by its applications in the synthesis of novel therapeutic agents. Pyridine derivatives are widely recognized for their role in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. In particular, the aminomethyl group provides a nucleophilic handle for further functionalization, while the chloro and difluoromethyl substituents contribute to the compound's lipophilicity and metabolic stability. These properties are critical for designing molecules with improved pharmacokinetic profiles.

Recent advancements in synthetic methodologies have highlighted the utility of 2-(Aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-acetonitrile in the development of small-molecule inhibitors. For instance, studies have demonstrated its use in constructing kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The pyridine scaffold serves as a core structure, while the amine functionality allows for covalent bonding with target proteins, enhancing drug efficacy. Additionally, the electron-withdrawing nature of the difluoromethyl group helps to modulate the electronic properties of the molecule, influencing its binding affinity and selectivity.

The compound's versatility is further exemplified by its role in agrochemical applications. Pyridine-based compounds are frequently employed as intermediates in the synthesis of pesticides and herbicides due to their ability to disrupt metabolic pathways in pests. The structural features of 2-(Aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-acetonitrile, particularly the presence of halogen atoms, contribute to its bioactivity by enhancing binding interactions with biological targets. This has led to its incorporation into novel formulations designed to improve crop protection while minimizing environmental impact.

In terms of synthetic chemistry, 2-(Aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-acetonitrile offers a rich platform for exploring new reaction pathways. The combination of an amine group and a nitrile moiety allows for diverse functionalization strategies, including nucleophilic substitution reactions, condensation reactions, and metal-catalyzed cross-coupling processes. These reactions are fundamental to constructing complex molecular frameworks that mimic natural products or exhibit novel biological activities. The compound's stability under various reaction conditions makes it an attractive choice for synthetic chemists seeking efficient and scalable methodologies.

From a computational chemistry perspective, the electronic and steric properties of 2-(Aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-acetonitrile have been extensively studied using density functional theory (DFT) and other quantum mechanical methods. These studies have provided valuable insights into how structural modifications influence molecular interactions with biological targets. For example, computational analyses have revealed that the presence of the difluoromethyl group can significantly enhance binding affinity by stabilizing transition states through electrostatic interactions. Such findings are instrumental in guiding experimental design and optimizing lead compounds for drug development.

The compound's role in medicinal chemistry is further highlighted by its incorporation into libraries of diverse scaffolds used in high-throughput screening (HTS) campaigns. HTS is a cornerstone of modern drug discovery, enabling researchers to rapidly identify potential drug candidates from large collections of compounds. The structural diversity offered by 2-(Aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-acetonitrile makes it an ideal candidate for generating novel analogs with improved pharmacological profiles. By systematically modifying its core structure or substituents, researchers can explore new chemical space and uncover molecules with enhanced potency, selectivity, and safety.

In conclusion, 2-(Aminomethyl)-3-chloro-5-(difluoromethyl)pyridine-6-acetonitrile (CAS No. 1804853-61-9) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules, while its reactivity allows for diverse chemical transformations. Recent research has underscored its importance in developing novel therapeutic agents and sustainable agrochemical formulations. As synthetic methodologies continue to evolve, this compound will undoubtedly remain a key player in innovation within these fields.